N-(1-(3-(tert-butyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl)-5-fluoro-2-methoxy-N-methylbenzenesulfonamide

• IUPAC Name: N-[1-(3-tert-butyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl]-5-fluoro-2-methoxy-N-methylbenzenesulfonamide
• InChI: InChI=1S/C20H25FN6O3S/c1-20(2,3)19-23-22-17-8-9-18(24-27(17)19)26-11-14(12-26)25(4)31(28,29)16-10-13(21)6-7-15(16)30-5/h6-10,14H,11-12H2,1-5H3
• InChI Key: PTMCGCWHWNBYFE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=NN=C2N1N=C(C=C2)N3CC(C3)N(C)S(=O)(=O)C4=C(C=CC(=C4)F)OC
• Molecular Formula: C20H25FN6O3S
• Molecular Weight: 448.5 g/mol
• CAS No.: 2309753-06-6

Description

The compound contains several functional groups and structural features that are common in medicinal chemistry. These include a triazolo[4,3-b]pyridazine ring, a tert-butyl group, an azetidine ring, a fluoro group, a methoxy group, and a sulfonamide group. These groups can contribute to the compound’s reactivity, stability, and biological activity.

Molecular Structure Analysis

The molecular structure of the compound can be inferred from its IUPAC name. It likely has a complex, multi-ring structure due to the presence of the triazolo[4,3-b]pyridazine and azetidine rings.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by its functional groups. For instance, the azetidine ring could undergo ring-opening reactions, and the sulfonamide group could participate in substitution or elimination reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by its functional groups and overall structure. For example, the presence of the fluoro and methoxy groups could affect the compound’s polarity and solubility.

Mechanism of Action

The mechanism of action would depend on the specific biological target of the compound. Compounds with similar structures have been found to inhibit various enzymes and receptors.

Safety and Hazards

The safety and hazards associated with the compound would depend on its specific biological activity and physicochemical properties. It’s important to handle all chemical compounds with appropriate safety precautions.

Future Directions

Future research could involve optimizing the compound’s structure to improve its biological activity, studying its mechanism of action in more detail, and assessing its safety and efficacy in preclinical and clinical trials.